1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone

• IUPAC Name: 1-(2,4-dichlorophenyl)-2-quinolin-8-ylsulfanylethanone
• InChI: InChI=1S/C17H11Cl2NOS/c18-12-6-7-13(14(19)9-12)15(21)10-22-16-5-1-3-11-4-2-8-20-17(11)16/h1-9H,10H2
• InChI Key: IAVBZSIBIOEVHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)SCC(=O)C3=C(C=C(C=C3)Cl)Cl)N=CC=C2
• Molecular Formula: C17H11Cl2NOS
• Molecular Weight: 348.2 g/mol

Description

1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone, also known as DCQ, is a synthetic compound that has been extensively studied for its potential use in scientific research. It belongs to the class of quinoline-based compounds, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone is not fully understood, but it is believed to act through multiple pathways. 1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone has been shown to inhibit the activity of several enzymes, including acetylcholinesterase, cyclooxygenase, and lipoxygenase. 1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone has also been shown to modulate the expression of several genes involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes involved in inflammation, including cyclooxygenase and lipoxygenase. 1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone has also been shown to modulate the expression of several genes involved in inflammation and cell proliferation. In addition, 1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and prostate cancer cells.

Advantages and Limitations for Lab Experiments

1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity and yield. 1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone is also stable under a wide range of conditions, making it a valuable compound for use in experiments that require long-term stability. However, 1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone also has some limitations. It is a relatively new compound, and its safety and toxicity profiles are not fully understood. In addition, 1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone is not readily available commercially, which may limit its use in some experiments.

Future Directions

There are several future directions for research involving 1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone. One area of research is the development of 1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone-based therapies for the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another area of research is the development of 1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone-based therapies for the treatment of cancer. 1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone has been shown to inhibit the growth of several types of cancer cells, and further research is needed to determine its potential as a cancer therapy. Finally, further research is needed to fully understand the mechanism of action of 1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone and its potential use in other areas of scientific research.

Synthesis Methods

1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone can be synthesized through a multi-step process that involves the reaction of 2,4-dichlorophenylacetic acid with thionyl chloride to form 2,4-dichlorophenylacetyl chloride. This intermediate is then reacted with 8-aminoquinoline to form the final product, 1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone. The synthesis of 1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone has been optimized to yield high purity and yield, making it a valuable compound for scientific research.

Scientific Research Applications

1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone has been used extensively in scientific research for its potential use as a therapeutic agent. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. 1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. 1-(2,4-dichlorophenyl)-2-(8-quinolinylthio)ethanone has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning.